N-[(1Z)-3-oxo-3-[(2E)-2-(1-phenylethylidene)hydrazinyl]-1-(4-propoxyphenyl)prop-1-en-2-yl]benzamide

• Molecular Formula: C27H27N3O3
• Molecular Weight: 441.5 g/mol
• IUPAC Name: N-[(Z)-3-oxo-3-[(2E)-2-(1-phenylethylidene)hydrazinyl]-1-(4-propoxyphenyl)prop-1-en-2-yl]benzamide
• InChI: InChI=1S/C27H27N3O3/c1-3-18-33-24-16-14-21(15-17-24)19-25(28-26(31)23-12-8-5-9-13-23)27(32)30-29-20(2)22-10-6-4-7-11-22/h4-17,19H,3,18H2,1-2H3,(H,28,31)(H,30,32)/b25-19-,29-20+
• InChI Key: NNRZWSCTUQJFNN-JFDLABHESA-N
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C(/C(=O)N/N=C(\C)/C2=CC=CC=C2)\NC(=O)C3=CC=CC=C3
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=C(C(=O)NN=C(C)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3

Description

N-[(1Z)-1-{N’-[(1E)-1-PHENYLETHYLIDENE]HYDRAZINECARBONYL}-2-(4-PROPOXYPHENYL)ETH-1-EN-1-YL]BENZAMIDE is a complex organic compound with potential applications in various scientific fields. This compound features a hydrazinecarbonyl group, a phenylethylidene moiety, and a propoxyphenyl group, making it a molecule of interest for researchers in chemistry, biology, and medicine.

Preparation Methods

The synthesis of N-[(1Z)-1-{N’-[(1E)-1-PHENYLETHYLIDENE]HYDRAZINECARBONYL}-2-(4-PROPOXYPHENYL)ETH-1-EN-1-YL]BENZAMIDE involves several steps. The synthetic route typically starts with the preparation of the hydrazinecarbonyl intermediate, followed by the introduction of the phenylethylidene and propoxyphenyl groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product’s purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

N-[(1Z)-1-{N’-[(1E)-1-PHENYLETHYLIDENE]HYDRAZINECARBONYL}-2-(4-PROPOXYPHENYL)ETH-1-EN-1-YL]BENZAMIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups under specific conditions. Common reagents and conditions used in these reactions include acids, bases, and solvents like ethanol or dichloromethane. .

Scientific Research Applications

N-[(1Z)-1-{N’-[(1E)-1-PHENYLETHYLIDENE]HYDRAZINECARBONYL}-2-(4-PROPOXYPHENYL)ETH-1-EN-1-YL]BENZAMIDE has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Researchers explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of N-[(1Z)-1-{N’-[(1E)-1-PHENYLETHYLIDENE]HYDRAZINECARBONYL}-2-(4-PROPOXYPHENYL)ETH-1-EN-1-YL]BENZAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

N-[(1Z)-1-{N’-[(1E)-1-PHENYLETHYLIDENE]HYDRAZINECARBONYL}-2-(4-PROPOXYPHENYL)ETH-1-EN-1-YL]BENZAMIDE can be compared with other similar compounds, such as:

N-[(1Z)-2-(4-METHOXYPHENYL)-1-{N’-[(1E)-1-PHENYLETHYLIDENE]HYDRAZINECARBONYL}ETH-1-EN-1-YL]BENZAMIDE: This compound has a methoxy group instead of a propoxy group.

N-[(1Z)-1-{N’-[(E)-(2,6-DICHLOROPHENYL)METHYLIDENE]HYDRAZINECARBONYL}-2-[4-(DIMETHYLAMINO)PHENYL]ETH-1-EN-1-YL]BENZAMIDE: